Cas no 19477-73-7 (6-bromo-1,3-dihydro-2-benzofuran-1-one)

• Product Name: 6-bromo-1,3-dihydro-2-benzofuran-1-one
• CAS No: 19477-73-7
• MF: C₈H₅BrO₂
• MW: 213.028101682663
• MDL: MFCD03428561
• CID: 51320
• PubChem ID: 262235
• Update Time: 2025-10-22

6-bromo-1,3-dihydro-2-benzofuran-1-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3H-isobenzofuran-1-one
• 6-Bromoisobenzofuran-1(3H)-one
• 6-bromo-3H-2-benzofuran-1-one
• 6-Bromophthalide
• 6-bromo-2-benzofuran-1(3H)-one
• 1(3H)-Isobenzofuranone, 6-broMo-
• 6-broMo-1,3-dihydro-2-benzofuran-1-one
• 6-BROMO-3 H-ISOBENZOFURAN-1-ONE
• BELKVKMBIAENSA-UHFFFAOYSA-N
• NSC95680
• PubChem22582
• NCIOpen2_006030
• KSC541M0L
• AMOT0681
• BH806
• 6-Bromo-3H- isobenzofuran-1-one
• 1(3H)-Isobenzofuranone,6-bromo-
• AKOS015835929
• FS-1833
• 6-Bromo-2-benzofuran-1(3H)-one #
• DTXSID80294268
• 6-Bromo-3H-isobenzofuran-1-one, AldrichCPR
• SY030534
• F1967-1689
• 6-Bromo-3 H -isobenzofuran-1-one
• MFCD03428561
• BCP20630
• Z1258932820
• AM20030265
• J-518370
• SCHEMBL854664
• J-012608
• NSC-95680
• A919591
• AC-23868
• CS-W003083
• FT-0653951
• EN300-117391
• PB15748
• 19477-73-7
• 6-BROMO-1(3H)-ISOBENZOFURANONE
• 6-bromo-1,3-dihydro-2-benzofuran-1-one

• MDL： MFCD03428561
• Inchi： 1S/C8H5BrO2/c9-6-2-1-5-4-11-8(10)7(5)3-6/h1-3H,4H2
• InChI Key： BELKVKMBIAENSA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2COC(C=2C=1)=O

Computed Properties

• Exact Mass: 211.94700
• Monoisotopic Mass: 211.947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.742
• Melting Point: No data available
• Boiling Point: 362.4°Cat760mmHg
• Flash Point: 173°C
• Refractive Index: 1.625
• PSA: 26.30000
• LogP: 2.11950
• Vapor Pressure: No data available

6-bromo-1,3-dihydro-2-benzofuran-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 22
• Safety Instruction： 24/25
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Phthalides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones Phthalides

Additional information on 6-bromo-1,3-dihydro-2-benzofuran-1-one

Comprehensive Overview of 6-bromo-1,3-dihydro-2-benzofuran-1-one (CAS No. 19477-73-7)

6-bromo-1,3-dihydro-2-benzofuran-1-one (CAS No. 19477-73-7) is a brominated benzofuran derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, often referred to as 6-bromo-2-benzofuranone, serves as a versatile intermediate in the synthesis of complex molecules. Its unique structure, featuring a bromine atom at the 6-position of the benzofuran ring, makes it a valuable building block for drug discovery and material science applications.

The growing interest in heterocyclic compounds like 6-bromo-1,3-dihydro-2-benzofuran-1-one stems from their broad utility in medicinal chemistry. Researchers frequently explore its potential in developing enzyme inhibitors, antioxidants, and anti-inflammatory agents. The presence of the bromine atom enhances its reactivity, enabling selective functionalization for targeted molecular design. This aligns with current trends in precision medicine and small-molecule therapeutics, where tailored compounds are in high demand.

In the context of green chemistry, 19477-73-7 has been studied for its role in sustainable synthesis. Modern laboratories prioritize atom-efficient reactions, and this compound’s stability under various conditions makes it suitable for catalytic processes. A frequent query among chemists is: "How to optimize the yield of 6-bromo-2-benzofuranone derivatives?" Recent studies suggest that palladium-catalyzed cross-coupling reactions or microwave-assisted synthesis can improve efficiency, addressing both cost and environmental concerns.

Another hot topic is the application of 6-bromo-1,3-dihydro-2-benzofuran-1-one in material science. Its aromatic core and halogen substituent make it a candidate for organic electronics, such as OLEDs and conductive polymers. With the rise of flexible electronics, researchers are investigating how brominated benzofuran derivatives can enhance charge transport properties. This connects to popular searches like "benzofuran-based materials for optoelectronics" and "halogenated intermediates for device fabrication."

From a regulatory perspective, CAS No. 19477-73-7 is compliant with major chemical inventories, ensuring its accessibility for industrial and academic use. Quality control protocols often emphasize HPLC purity analysis and spectroscopic characterization (e.g., NMR, FT-IR) to verify its suitability for sensitive applications. FAQs like "Where to source high-purity 6-bromo-2-benzofuranone?" highlight the need for reliable suppliers with stringent analytical documentation.

In summary, 6-bromo-1,3-dihydro-2-benzofuran-1-one exemplifies the intersection of synthetic utility and innovative research. Its adaptability across pharmaceuticals, materials, and catalysis ensures its relevance in contemporary science. As demand grows for specialty chemicals, this compound will likely remain a focal point for advancements in molecular design and functional materials.